Cas no 101335-71-1 (Benzoic acid, 4-(4-phenyl-1-butenyl)-)

• Product Name: Benzoic acid, 4-(4-phenyl-1-butenyl)-
• CAS No: 101335-71-1
• MF: C₁₇H₁₆O₂
• MW: 252.307744979858
• CID: 1131666
• Update Time: 2024-07-27

Benzoic acid, 4-(4-phenyl-1-butenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-phenyl-1-butenyl)-
• Benzoic acid, 4-(4-phenyl-1-buten-1-yl)-

• Inchi： 1S/C17H16O2/c18-17(19)16-12-10-15(11-13-16)9-5-4-8-14-6-2-1-3-7-14/h1-3,5-7,9-13H,4,8H2,(H,18,19)
• InChI Key： MQUYOXRVOWLXTI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C=CCCC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 252.11508

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 436.0±24.0 °C(Predicted)
• PSA: 37.3
• pka: 4.29±0.10(Predicted)